Cas no 1286207-06-4 ((R)-Tert-Butyl 3-(2-methoxyacetamido)piperidine-1-carboxylate)

• Product Name: (R)-Tert-Butyl 3-(2-methoxyacetamido)piperidine-1-carboxylate
• CAS No: 1286207-06-4
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• CID: 4788033
• Update Time: 2025-05-25

(R)-Tert-Butyl 3-(2-methoxyacetamido)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 3-(2-methoxyacetamido)piperidine-1-carboxylate
• (R)-Tert-Butyl 3-(2-methoxyacetamido)piperidine-1-carboxylate

• Inchi： 1S/C13H24N2O4/c1-13(2,3)19-12(17)15-7-5-6-10(8-15)14-11(16)9-18-4/h10H,5-9H2,1-4H3,(H,14,16)/t10-/m1/s1
• InChI Key： HUTUXRCMCMDZPF-SNVBAGLBSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H](C1)NC(COC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 325
• XLogP3: 0.9
• Topological Polar Surface Area: 67.9

Additional information on (R)-Tert-Butyl 3-(2-methoxyacetamido)piperidine-1-carboxylate

Comprehensive Overview of (R)-Tert-Butyl 3-(2-methoxyacetamido)piperidine-1-carboxylate (CAS No. 1286207-06-4)

(R)-Tert-Butyl 3-(2-methoxyacetamido)piperidine-1-carboxylate (CAS No. 1286207-06-4) is a chiral piperidine derivative widely utilized in pharmaceutical research and organic synthesis. This compound belongs to the class of N-Boc-protected amines, which are pivotal intermediates in the development of bioactive molecules. Its unique stereochemistry and functional groups make it a valuable building block for drug discovery, particularly in the design of kinase inhibitors and central nervous system (CNS) targeting agents.

The growing demand for enantiomerically pure compounds in modern drug development has positioned (R)-Tert-Butyl 3-(2-methoxyacetamido)piperidine-1-carboxylate as a critical reagent. Researchers frequently search for "chiral piperidine derivatives" or "Boc-protected piperidine synthesis" to explore its applications. The compound's methoxyacetamido moiety enhances solubility and bioavailability, addressing key challenges in drug formulation. Recent trends in AI-driven molecular design have further amplified interest in such scaffolds for virtual screening and de novo drug discovery.

From a synthetic perspective, this compound is often employed in peptide coupling reactions and asymmetric catalysis. Its CAS No. 1286207-06-4 is frequently referenced in patent literature for protease inhibitor development. The tert-butyloxycarbonyl (Boc) group provides excellent stability during multi-step syntheses, a feature highly sought after in "green chemistry" and "continuous flow manufacturing" methodologies. These attributes align with the pharmaceutical industry's shift toward sustainable synthesis.

Analytical characterization of (R)-Tert-Butyl 3-(2-methoxyacetamido)piperidine-1-carboxylate typically involves HPLC chiral separation, NMR spectroscopy, and mass spectrometry. The compound's purity is crucial for regulatory compliance in Good Manufacturing Practice (GMP) settings. Emerging discussions in preclinical research forums highlight its potential in modulating G-protein-coupled receptors (GPCRs), a hot topic in personalized medicine development.

In conclusion, (R)-Tert-Butyl 3-(2-methoxyacetamido)piperidine-1-carboxylate (CAS No. 1286207-06-4) represents a versatile tool for medicinal chemists. Its relevance spans from high-throughput screening to structure-activity relationship (SAR) studies, making it indispensable in the quest for novel therapeutics. The compound's alignment with cutting-edge drug discovery paradigms ensures its continued prominence in scientific literature and industrial applications.